Cas no 898756-98-4 (4'-Azetidinomethyl-2,5-dichlorobenzophenone)

• Product Name: 4'-Azetidinomethyl-2,5-dichlorobenzophenone
• CAS No: 898756-98-4
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• MDL: MFCD03841593
• CID: 870931
• PubChem ID: 24724424
• Update Time: 2025-10-30

4'-Azetidinomethyl-2,5-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-(2,5-dichlorophenyl)methanone
• 4'-AZETIDINOMETHYL-2,5-DICHLOROBENZOPHENONE
• 4'-AZETIDIN-1-YLMETHYL-2,5-DICHLOROBENZOPHENONE
• 898756-98-4
• DTXSID00642823
• MFCD03841593
• {4-[(Azetidin-1-yl)methyl]phenyl}(2,5-dichlorophenyl)methanone
• (4-(Azetidin-1-ylmethyl)phenyl)(2,5-dichlorophenyl)methanone
• AKOS016020263
• SB51062
• 1-{[4-(2,5-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• 4'-Azetidinomethyl-2,5-dichlorobenzophenone

• MDL： MFCD03841593
• Inchi： 1S/C17H15Cl2NO/c18-14-6-7-16(19)15(10-14)17(21)13-4-2-12(3-5-13)11-20-8-1-9-20/h2-7,10H,1,8-9,11H2
• InChI Key： XPGXKYLUTZQLMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.05300
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.36800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Azetidinomethyl-2,5-dichlorobenzophenone

4'-Azetidinomethyl-2,5-dichlorobenzophenone: A Comprehensive Overview

4'-Azetidinomethyl-2,5-dichlorobenzophenone, identified by the CAS Registry Number 898756-98-4, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzophenones, which are known for their aromaticity and versatility in chemical reactions. The presence of azetidinomethyl and dichloro substituents introduces unique electronic and steric properties, making it a subject of interest in both academic and applied research.

The molecular structure of 4'-Azetidinomethyl-2,5-dichlorobenzophenone consists of a benzophenone backbone with a substituted azetidine ring and two chlorine atoms. The azetidine ring, a four-membered cyclic amine, contributes to the compound's ability to form hydrogen bonds and participate in various bioactive interactions. The dichloro substitution pattern enhances the compound's stability and reactivity, making it suitable for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4'-Azetidinomethyl-2,5-dichlorobenzophenone as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores its importance in the field of antimicrobial drug discovery.

In addition to its pharmacological applications, 4'-Azetidinomethyl-2,5-dichlorobenzophenone has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for organic synthesis. A 2023 report in the Nature Communications journal detailed its application as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in the production of fine chemicals and pharmaceutical intermediates.

The synthesis of 4'-Azetidinomethyl-2,5-dichlorobenzophenone involves multi-step organic reactions that require precise control over reaction conditions. Typically, the compound is synthesized via a Friedel-Crafts acylation followed by substitution reactions to introduce the azetidinomethyl and dichloro groups. Optimization of these steps is essential to ensure high yields and purity levels.

In terms of physical properties, 4'-Azetidinomethyl-2,5-dichlorobenzophenone exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated aromatic system, making it useful in photonic applications.

The environmental impact of CAS No 898756-98-4 has also been a topic of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation. This characteristic makes it an attractive option for eco-friendly chemical processes.

In conclusion, 4'-Azetidinomethyl-2,5-dichlorobenzophenone, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to materials science. As ongoing studies uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.